Cas no 478063-41-1 (4-Oxo-N-phenyl-1-[3-(trifluoromethyl)phenyl]-1,4-dihydro-3-pyridazinecarboxamide)

• Product Name: 4-Oxo-N-phenyl-1-[3-(trifluoromethyl)phenyl]-1,4-dihydro-3-pyridazinecarboxamide
• CAS No: 478063-41-1
• MF: C₁₈H₁₂F₃N₃O₂
• MW: 359.30199432373
• CID: 5019305
• Update Time: 2023-08-25

4-Oxo-N-phenyl-1-[3-(trifluoromethyl)phenyl]-1,4-dihydro-3-pyridazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-oxo-N-phenyl-1-[3-(trifluoromethyl)phenyl]-1,4-dihydro-3-pyridazinecarboxamide
• 4-oxo-N-phenyl-1-[3-(trifluoromethyl)phenyl]-1,4-dihydropyridazine-3-carboxamide
• Bionet1_003735
• MLS000721336
• HMS579G17
• HMS2698H16
• 4-oxo-N-phenyl-1-[3-(trifluoromethyl)phenyl]pyridazine-3-carboxamide
• SMR000335396
• 4-Oxo-N-phenyl-1-[3-(trifluoromethyl)phenyl]-1,4-dihydro-3-pyridazinecarboxamide

• Inchi： 1S/C18H12F3N3O2/c19-18(20,21)12-5-4-8-14(11-12)24-10-9-15(25)16(23-24)17(26)22-13-6-2-1-3-7-13/h1-11H,(H,22,26)
• InChI Key： UKVYKQAYLLUULJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1C=CC(C(C(NC2C=CC=CC=2)=O)=N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 609
• XLogP3: 3.7
• Topological Polar Surface Area: 61.8